Cas no 2639437-40-2 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylic acid
• CAS No: 2639437-40-2
• MF: C₂₅H₂₁NO₅
• MW: 415.437947034836
• CID: 5641389
• PubChem ID: 165904041
• Update Time: 2025-10-16

1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27783500
• 2639437-40-2
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylic acid
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylic acid

• Inchi： 1S/C25H21NO5/c27-24(28)20-10-5-11-23-22(20)14-30-13-12-26(23)25(29)31-15-21-18-8-3-1-6-16(18)17-7-2-4-9-19(17)21/h1-11,21H,12-15H2,(H,27,28)
• InChI Key： AGHUWYYTDDLYNW-UHFFFAOYSA-N
• SMILES： O(C(N1CCOCC2C(C(=O)O)=CC=CC1=2)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.14197277g/mol
• Monoisotopic Mass: 415.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylic acid

1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylic Acid (CAS No. 2639437-40-2): A Comprehensive Overview

1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylic acid (CAS No. 2639437-40-2) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the benzoxazepine class, which is known for its diverse biological activities and potential therapeutic applications. The presence of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group makes it particularly valuable in peptide synthesis and drug development.

The benzoxazepine core structure of this compound is a heterocyclic framework that combines benzene and oxazepine rings, offering unique chemical properties. Researchers are increasingly interested in 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylic acid due to its potential role in modulating biological targets, such as enzymes and receptors. Its carboxylic acid functionality further enhances its reactivity, making it a versatile building block in organic synthesis.

One of the most compelling aspects of CAS No. 2639437-40-2 is its application in peptide synthesis. The Fmoc group is widely used as a temporary protecting group for amines, ensuring selective reactions during the stepwise assembly of peptides. This feature is critical in the development of peptide-based therapeutics, which are gaining traction in treating diseases like cancer, diabetes, and neurodegenerative disorders. The compound’s stability and compatibility with solid-phase peptide synthesis (SPPS) techniques make it a preferred choice for researchers.

In addition to its role in peptide chemistry, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylic acid is also explored for its potential in drug discovery. The benzoxazepine scaffold is a privileged structure in medicinal chemistry, often found in molecules with anti-inflammatory, antiviral, and anticancer properties. Recent studies have highlighted its utility in designing small-molecule inhibitors targeting protein-protein interactions, a hot topic in modern drug development.

The synthesis of CAS No. 2639437-40-2 involves multi-step organic reactions, including the introduction of the Fmoc group and the construction of the benzoxazepine ring system. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring high purity and consistency for research purposes. Its molecular formula and weight are carefully documented to facilitate its use in various experimental settings.

From a market perspective, the demand for 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylic acid is on the rise, driven by the growing interest in peptide therapeutics and targeted drug delivery systems. Pharmaceutical companies and academic institutions are actively sourcing high-quality batches of this compound to support their R&D efforts. Suppliers specializing in fine chemicals and custom synthesis are expanding their portfolios to include such niche molecules.

For researchers working with CAS No. 2639437-40-2, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry environment, protected from light and moisture. Safety data sheets (SDS) provide detailed guidelines on its handling, ensuring compliance with laboratory safety standards.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,5-tetrahydro-4,1-benzoxazepine-6-carboxylic acid is a compound of significant scientific and commercial value. Its unique structural features and applications in peptide synthesis and drug discovery make it a focal point for ongoing research. As the pharmaceutical industry continues to explore innovative therapeutic approaches, compounds like CAS No. 2639437-40-2 will remain at the forefront of chemical innovation.